molecular formula C10H12N2O4 B6146763 2',5'-dioxospiro[bicyclo[2.2.1]heptane-2,4'-imidazolidine]-1-carboxylic acid CAS No. 1823491-66-2

2',5'-dioxospiro[bicyclo[2.2.1]heptane-2,4'-imidazolidine]-1-carboxylic acid

Cat. No. B6146763
CAS RN: 1823491-66-2
M. Wt: 224.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2’,5’-dioxospiro[bicyclo[2.2.1]heptane-2,4’-imidazolidine]-1-carboxylic acid” is a complex organic compound . It has a molecular weight of 224.22 .


Molecular Structure Analysis

The molecular structure of this compound is quite complex, involving a spiro[bicyclo[2.2.1]heptane-2,4’-imidazolidine] core . The InChI code for this compound is 1S/C10H12N2O4/c13-7(14)5-1-4-2-6(5)10(3-4)8(15)11-9(16)12-10/h4-6H,1-3H2,(H,13,14)(H2,11,12,15,16)/t4-,5+,6-,10-/m0/s1 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for compound '2',5'-dioxospiro[bicyclo[2.2.1]heptane-2,4'-imidazolidine]-1-carboxylic acid' involves the formation of the bicyclic spiro-imidazolidine ring system followed by the introduction of the carboxylic acid group.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Ethylene diamine", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Chloroacetic acid", "Sodium cyanoborohydride", "Acetic acid", "Sodium hydroxide", "Hydrogen peroxide", "Sodium borohydride", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Sodium bicarbonate", "Sodium sulfate", "Methanol" ], "Reaction": [ "Cyclopentadiene and maleic anhydride undergo a Diels-Alder reaction to form the adduct", "The adduct is reacted with ethylene diamine in the presence of sodium hydroxide to form the bicyclic spiro-imidazolidine ring system", "The resulting product is treated with hydrochloric acid to remove the maleic acid moiety", "The product is then treated with sodium bicarbonate and sodium sulfate to remove any remaining acid", "The resulting product is then reacted with chloroacetic acid and sodium cyanoborohydride to introduce the carboxylic acid group", "The product is then treated with acetic acid and sodium hydroxide to remove any remaining chloroacetic acid", "The product is then oxidized with hydrogen peroxide in the presence of sodium borohydride to form the lactone", "The lactone is then hydrolyzed with sodium hydroxide to form the carboxylic acid", "The resulting product is treated with hydrochloric acid, sodium bicarbonate, and sodium sulfate to remove any remaining impurities", "The final product is obtained by recrystallization from methanol" ] }

CAS RN

1823491-66-2

Product Name

2',5'-dioxospiro[bicyclo[2.2.1]heptane-2,4'-imidazolidine]-1-carboxylic acid

Molecular Formula

C10H12N2O4

Molecular Weight

224.2

Purity

0

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.